Cas no 2310207-86-2 (methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate)

• Product Name: methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate
• CAS No: 2310207-86-2
• MF: C₁₃H₁₄F₃NO₅S
• MW: 353.314173221588
• CID: 6241936
• PubChem ID: 121175601
• Update Time: 2025-10-29

methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate
• methyl 4-((3-(2,2,2-trifluoroethoxy)azetidin-1-yl)sulfonyl)benzoate
• methyl 4-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]sulfonylbenzoate
• methyl 4-{[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]sulfonyl}benzoate
• AKOS032724967
• F6514-3148
• 2310207-86-2

• Inchi： 1S/C13H14F3NO5S/c1-21-12(18)9-2-4-11(5-3-9)23(19,20)17-6-10(7-17)22-8-13(14,15)16/h2-5,10H,6-8H2,1H3
• InChI Key： DOMCISIJMJZHIB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(N1CC(C1)OCC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 353.05447821g/mol
• Monoisotopic Mass: 353.05447821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.3Ų

Additional information on methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate

Introduction to Methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate (CAS No. 2310207-86-2)

Methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate, a compound with the CAS number 2310207-86-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate is characterized by its complex arrangement of functional groups. The presence of a benzoate moiety and an azetidinylsulfonyl group introduces unique properties that contribute to its reactivity and biological interactions. Specifically, the trifluoroethoxy group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their diverse pharmacological profiles. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticonvulsant properties, among others. The incorporation of an azetidinylsulfonyl group in Methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate suggests potential applications in these therapeutic areas. Current research indicates that this compound may interfere with key enzymatic pathways involved in inflammation and infection.

One of the most compelling aspects of Methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate is its ability to modulate biological processes at the molecular level. The trifluoroethoxy group plays a crucial role in enhancing the compound's binding affinity to target proteins. This interaction is essential for achieving the desired pharmacological effects. Studies have shown that molecules with similar structural features exhibit potent activity against various disease-causing agents.

The synthesis of Methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of fluorinated intermediates contributes to the overall stability and bioavailability of the final product. This synthetic approach aligns with contemporary trends in pharmaceutical chemistry, where efficiency and sustainability are paramount.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate with greater accuracy. Molecular docking studies have revealed potential binding sites on target proteins that could be exploited for therapeutic intervention. These findings provide valuable insights into the compound's mechanism of action and guide further optimization efforts.

In clinical settings, the potential applications of Methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate are being explored through preclinical and clinical trials. Preliminary results suggest that this compound may offer a novel treatment option for conditions characterized by inflammation and infection. The combination of its structural features and observed biological activity makes it a promising candidate for further development.

The future prospects for Methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate in pharmaceutical research are vast. Ongoing studies aim to elucidate its full spectrum of activities and identify new therapeutic targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical practice.

In conclusion, Methyl 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}benzoate (CAS No. 2310207-86-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in addressing unmet medical needs.